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Compound of Interest

Compound Name: Hexadecamethylcyclooctasiloxane

CAS No.: 556-68-3

Cat. No.: B1201471

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexadecamethylcyclooctasiloxane, a cyclic siloxane with the chemical formula C₁₆H₄₈O₈Si₈,

is a synthetic fluid recognized for its unique properties, including high thermal stability, low

volatility, and excellent lubricity.[1] These characteristics make it a promising candidate for

demanding high-temperature lubrication applications where conventional hydrocarbon- and

ester-based lubricants may degrade. This document provides detailed application notes and

experimental protocols for evaluating the performance of Hexadecamethylcyclooctasiloxane
as a high-temperature lubricant.

Physicochemical Properties
Hexadecamethylcyclooctasiloxane, also known as D8, possesses a stable ring-shaped

structure that contributes to its exceptional thermal and chemical resistance.[2] A summary of

its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Hexadecamethylcyclooctasiloxane

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1201471#bc-rfq
https://www.benchchem.com/product/b1201471/docs?utm_src=pdf-body#hexadecamethylcyclooctasiloxane-application-notes-for-high-temperature-lubrication
https://cymitquimica.com/cas/556-68-3/
https://www.benchchem.com/product/b1201471/docs?utm_src=pdf-body#hexadecamethylcyclooctasiloxane-application-notes-for-high-temperature-lubrication
https://www.benchchem.com/product/b1201471/docs?utm_src=pdf-body#hexadecamethylcyclooctasiloxane-application-notes-for-high-temperature-lubrication
https://www.bluesilicone.com/Augusta/126.html
https://www.benchchem.com/product/b1201471/docs?utm_src=pdf-body#hexadecamethylcyclooctasiloxane-application-notes-for-high-temperature-lubrication
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201471?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₁₆H₄₈O₈Si₈ [1]

Molecular Weight 593.23 g/mol [3]

Appearance Colorless, odorless liquid [1]

Boiling Point
290 °C (at 760 mmHg), 168 °C

(at 20 mmHg)
[4][5]

Melting Point
Not applicable (liquid at room

temperature)
[1]

Density
Approximately 0.96 g/cm³ at

25°C
General knowledge

Solubility
Insoluble in water; soluble in

organic solvents
[1]

Performance as a High-Temperature Lubricant
The performance of a lubricant at elevated temperatures is critically dependent on its viscosity-

temperature characteristics, thermal and oxidative stability, and its ability to minimize wear and

friction.

Viscosity-Temperature Characteristics
The viscosity of a lubricant is a measure of its resistance to flow and is a critical parameter for

maintaining an effective lubricating film between moving surfaces. An ideal lubricant exhibits a

minimal change in viscosity with temperature fluctuations. The viscosity index (VI) is an

empirical, unitless number that indicates the effect of temperature change on the kinematic

viscosity of the oil. A higher VI signifies a smaller decrease in kinematic viscosity with

increasing temperature.[6]

Table 2: Typical Viscosity Data for Hexadecamethylcyclooctasiloxane (Illustrative)
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Temperature (°C) Kinematic Viscosity (cSt)

40 [Data not available in search results]

100 [Data not available in search results]

Viscosity Index (VI) [Data not available in search results]

Note: Specific viscosity data for Hexadecamethylcyclooctasiloxane was not available in the

search results. The table is provided as a template for experimental data.

Thermal and Oxidative Stability
Thermal stability refers to a lubricant's ability to resist decomposition at high temperatures in

the absence of oxygen, while oxidative stability is its resistance to degradation in the presence

of oxygen. Silicone fluids, in general, are known for their high thermal and oxidative stability.[7]

Table 3: Thermal and Oxidative Stability of Hexadecamethylcyclooctasiloxane (Illustrative)

Test Method Result

Onset of Decomposition (TGA) ASTM E1131
[Data not available in search

results]

Oxidation Induction Time

(DSC)
ASTM E2009

[Data not available in search

results]

Oxidation Stability (TOST) ASTM D943
[Data not available in search

results]

Note: Specific thermal and oxidative stability data for Hexadecamethylcyclooctasiloxane was

not available in the search results. The table is provided as a template for experimental data.

Tribological Properties
Tribology is the science and engineering of interacting surfaces in relative motion. Key

tribological properties for a lubricant include its ability to reduce friction and protect against

wear.
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Table 4: Tribological Performance of Hexadecamethylcyclooctasiloxane (Illustrative)

Test Method Result

Wear Scar Diameter (4-Ball

Wear Test)
ASTM D4172

[Data not available in search

results]

Coefficient of Friction ASTM D4172
[Data not available in search

results]

Note: Specific tribological data for Hexadecamethylcyclooctasiloxane was not available in

the search results. The table is provided as a template for experimental data.

Experimental Protocols
The following sections detail the standard experimental methodologies for evaluating the key

performance parameters of Hexadecamethylcyclooctasiloxane as a high-temperature

lubricant.

Kinematic Viscosity and Viscosity Index
4.1.1 Objective: To determine the kinematic viscosity of Hexadecamethylcyclooctasiloxane
at 40°C and 100°C and calculate its Viscosity Index.

4.1.2 Method: ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and

Opaque Liquids (and Calculation of Dynamic Viscosity) and ASTM D2270 - Standard Practice

for Calculating Viscosity Index From Kinematic Viscosity at 40°C and 100°C.[8][9]

4.1.3 Procedure:

Select a calibrated glass capillary viscometer appropriate for the expected viscosity of the

sample.

Charge the viscometer with the Hexadecamethylcyclooctasiloxane sample.

Place the viscometer in a constant temperature bath maintained at 40°C ± 0.02°C until the

sample reaches thermal equilibrium.
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Measure the time required for the liquid to flow between two marked points on the

viscometer.

Repeat the measurement to ensure accuracy.

Calculate the kinematic viscosity using the viscometer constant.

Repeat steps 3-6 with the bath temperature maintained at 100°C ± 0.02°C.

Calculate the Viscosity Index using the kinematic viscosity values at 40°C and 100°C

according to the formulas provided in ASTM D2270.

Workflow for Viscosity Index Determination

Sample Preparation

Viscosity Measurement (ASTM D445) Calculation (ASTM D2270)

Hexadecamethylcyclooctasiloxane Charge Viscometer

Equilibrate at 40°C

Equilibrate at 100°C

Measure Flow Time at 40°C Calculate KV at 40°C

Measure Flow Time at 100°C Calculate KV at 100°C

Calculate Viscosity Index

Click to download full resolution via product page

Caption: Workflow for determining the Viscosity Index.

Thermal Stability by Thermogravimetric Analysis (TGA)
4.2.1 Objective: To determine the thermal stability and decomposition temperature of

Hexadecamethylcyclooctasiloxane.

4.2.2 Method: Based on ASTM E1131 - Standard Test Method for Compositional Analysis by

Thermogravimetry.

4.2.3 Procedure:
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Calibrate the thermogravimetric analyzer for temperature and mass.

Place a small, accurately weighed sample (5-10 mg) of Hexadecamethylcyclooctasiloxane
into the TGA sample pan.

Heat the sample under a controlled inert atmosphere (e.g., nitrogen) at a constant heating

rate (e.g., 10°C/min).

Record the mass of the sample as a function of temperature.

The onset of decomposition is identified as the temperature at which a significant mass loss

begins.

Logical Flow for Thermal Stability Assessment
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Instrumentation

Experimental Steps

Data Analysis

Thermogravimetric Analyzer

Weigh Sample

Heat in Inert Atmosphere

Record Mass vs. Temperature

Plot TGA Curve

Determine Onset of Decomposition

Click to download full resolution via product page

Caption: Process for TGA-based thermal stability analysis.

Oxidative Stability
4.3.1 Objective: To evaluate the resistance of Hexadecamethylcyclooctasiloxane to oxidation

under accelerated conditions.
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4.3.2 Method: ASTM D943 - Standard Test Method for Oxidation Characteristics of Inhibited

Mineral Oils.[10]

4.3.3 Procedure:

A sample of the oil is placed in a test cell with water and an iron-copper catalyst.[10]

The test cell is maintained at a constant temperature of 95°C.

Oxygen is bubbled through the sample at a specified flow rate.

The test is continued until the acid number of the oil reaches a specified value (typically 2.0

mg KOH/g), or for a predetermined duration.[10]

The time taken to reach the specified acid number is reported as the oxidation lifetime.[10]

Experimental Setup for Oxidation Stability Testing

Test Cell Components Test Conditions

Measurement & Result

Hexadecamethylcyclooctasiloxane

Monitor Acid Number

Water Iron-Copper Catalyst 95°C Oxygen Flow

Determine Oxidation Lifetime

Click to download full resolution via product page

Caption: Key elements of the ASTM D943 oxidation test.
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Wear Preventive Characteristics
4.4.1 Objective: To determine the anti-wear properties of Hexadecamethylcyclooctasiloxane.

4.4.2 Method: ASTM D4172 - Standard Test Method for Wear Preventive Characteristics of

Lubricating Fluid (Four-Ball Method).[2]

4.4.3 Procedure:

Three steel balls are clamped together and immersed in the lubricant sample.

A fourth steel ball is rotated against the three stationary balls under a specified load, speed,

and temperature.

After a set duration, the wear scars on the three stationary balls are measured using a

microscope.

The average wear scar diameter is calculated and reported as a measure of the lubricant's

anti-wear properties. A smaller wear scar indicates better wear protection.[2]

Four-Ball Wear Test Workflow

Setup

Test Execution

Analysis

Assemble Four-Ball Test Fixture Immerse in Lubricant Apply Load Rotate Top Ball Measure Wear Scars

Maintain Temperature

Calculate Average Wear Scar Diameter

Click to download full resolution via product page

Caption: Procedure for the Four-Ball Wear Test.

Conclusion
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Hexadecamethylcyclooctasiloxane exhibits promising characteristics for use as a high-

temperature lubricant due to its inherent thermal stability. The experimental protocols outlined

in this document provide a standardized framework for researchers and scientists to

quantitatively evaluate its performance in terms of viscosity-temperature behavior, thermal and

oxidative stability, and tribological properties. The generation of comprehensive data through

these standardized tests is essential for validating its suitability for specific high-temperature

applications and for the development of advanced lubricant formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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